Cas no 1706441-61-3 (4-[(1H-Pyrrole-2-carbonyl)-amino]-butyric acid methyl ester)

• Product Name: 4-[(1H-Pyrrole-2-carbonyl)-amino]-butyric acid methyl ester
• CAS No: 1706441-61-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5210530
• Update Time: 2025-05-20

4-[(1H-Pyrrole-2-carbonyl)-amino]-butyric acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[(1H-Pyrrole-2-carbonyl)-amino]-butyric acid methyl ester
• Butanoic acid, 4-[(1H-pyrrol-2-ylcarbonyl)amino]-, methyl ester

• Inchi： 1S/C10H14N2O3/c1-15-9(13)5-3-7-12-10(14)8-4-2-6-11-8/h2,4,6,11H,3,5,7H2,1H3,(H,12,14)
• InChI Key： DKJPNATXZYCWMY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCNC(C1=CC=CN1)=O

Additional information on 4-[(1H-Pyrrole-2-carbonyl)-amino]-butyric acid methyl ester

Comprehensive Overview of 4-[(1H-Pyrrole-2-carbonyl)-amino]-butyric acid methyl ester (CAS No. 1706441-61-3)

4-[(1H-Pyrrole-2-carbonyl)-amino]-butyric acid methyl ester, with the CAS number 1706441-61-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a pyrrole-2-carbonyl moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its unique structural properties.

The compound’s molecular structure combines a pyrrole ring with a butyric acid methyl ester group, making it a versatile intermediate in organic synthesis. Its bioactive potential is a key focus, especially in the context of enzyme inhibition and receptor modulation. Recent studies have explored its utility in designing small-molecule therapeutics, aligning with the growing demand for targeted drug delivery systems and precision medicine.

In the realm of chemical synthesis, 4-[(1H-Pyrrole-2-carbonyl)-amino]-butyric acid methyl ester is valued for its reactivity and stability under various conditions. Its methyl ester group enhances solubility, facilitating its use in high-throughput screening assays. This aligns with current trends in AI-driven drug discovery, where researchers leverage computational tools to identify promising lead compounds.

From an industrial perspective, the compound’s synthesis and purification processes are optimized for scalability, catering to the needs of pharmaceutical manufacturers. Its cost-effectiveness and high yield make it a preferred choice for large-scale production. Additionally, its compatibility with green chemistry principles underscores its relevance in sustainable chemical development.

The safety profile of CAS 1706441-61-3 has been rigorously evaluated, ensuring compliance with regulatory standards. This is critical for its adoption in preclinical studies and clinical trials. As the scientific community continues to explore its mechanistic pathways, this compound is poised to play a pivotal role in advancing next-generation therapeutics.

In summary, 4-[(1H-Pyrrole-2-carbonyl)-amino]-butyric acid methyl ester represents a cutting-edge chemical entity with broad applications in drug development and biochemical research. Its unique properties and synthetic versatility position it as a valuable asset in the pursuit of innovative medical solutions.